(4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine

• IUPAC Name: N-(morpholin-4-ylmethyl)-N-[6-[morpholin-4-ylmethyl(nitro)amino]hexyl]nitramide
• InChI: InChI=1S/C16H32N6O6/c23-21(24)19(15-17-7-11-27-12-8-17)5-3-1-2-4-6-20(22(25)26)16-18-9-13-28-14-10-18/h1-16H2
• InChI Key: GHWWYOGGYYCHCX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CN(CCCCCCN(CN2CCOCC2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H32N6O6
• Molecular Weight: 404.46 g/mol

Description

(4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine, also known as MMHN, is a nitric oxide (NO) donor compound that has been extensively studied for its potential use in various scientific research applications. MMHN is a complex molecule that has a unique chemical structure, making it an interesting compound for researchers to study.

Mechanism of Action

The mechanism of action of (4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine involves the release of nitric oxide (NO) in the body. Nitric oxide is a potent vasodilator that relaxes the smooth muscles in blood vessels, leading to an increase in blood flow. This compound releases NO in a controlled manner, which makes it a potential therapeutic agent for various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to release nitric oxide. Nitric oxide has a wide range of effects on the body, including vasodilation, anti-inflammatory effects, and the inhibition of platelet aggregation. This compound has been shown to have these effects in various animal models, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine in lab experiments is its ability to release nitric oxide in a controlled manner. This makes it a useful tool for studying the effects of nitric oxide in various biological systems. However, one of the limitations of using this compound is its complex chemical structure, which makes it difficult to synthesize and purify.

Future Directions

There are many potential future directions for research on (4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine. One area of research is the use of this compound as a potential therapeutic agent for cardiovascular diseases. Another area of research is the use of this compound in cancer therapy. This compound has been shown to have anti-tumor effects in various animal models, making it a potential treatment for cancer. Additionally, this compound could be used as a tool for studying the effects of nitric oxide in various biological systems. Further research is needed to fully understand the potential of this compound in these areas.
Conclusion:
In conclusion, this compound is a complex molecule that has been extensively studied for its potential use in various scientific research applications. This compound has a unique chemical structure that makes it an interesting compound for researchers to study. This compound has the potential to be used as a therapeutic agent for various diseases, including cardiovascular diseases and cancer. Further research is needed to fully understand the potential of this compound in these areas.

Synthesis Methods

The synthesis of (4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine involves a series of complex chemical reactions that require expertise in organic chemistry. The most common method for synthesizing this compound involves the reaction of 4-morpholinylmethylamine with 6-bromo-1-hexanol, followed by the addition of nitro groups to the molecule. The final product is obtained after purification through column chromatography.

Scientific Research Applications

(4-morpholinylmethyl){6-[(4-morpholinylmethyl)(nitro)amino]hexyl}nitroamine has been studied extensively for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cardiovascular research. This compound has been shown to increase the production of nitric oxide, which has a vasodilatory effect on blood vessels. This makes this compound a potential treatment for various cardiovascular diseases.